Cas no 854381-05-8 (N-(Benzyloxy)-2-(((1,3,5-trimethyl-1H-pyrazol-4-yl)methyl)amino)benzamide)

• Product Name: N-(Benzyloxy)-2-(((1,3,5-trimethyl-1H-pyrazol-4-yl)methyl)amino)benzamide
• CAS No: 854381-05-8
• MF: C₂₁H₂₄N₄O₂
• MW: 364.440864562988
• CID: 3167165
• PubChem ID: 84819553
• Update Time: 2025-10-29

N-(Benzyloxy)-2-(((1,3,5-trimethyl-1H-pyrazol-4-yl)methyl)amino)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(Benzyloxy)-2-(((1,3,5-trimethyl-1H-pyrazol-4-yl)methyl)amino)benzamide
• SCHEMBL1715969
• 854381-05-8

• Inchi： 1S/C21H24N4O2/c1-15-19(16(2)25(3)23-15)13-22-20-12-8-7-11-18(20)21(26)24-27-14-17-9-5-4-6-10-17/h4-12,22H,13-14H2,1-3H3,(H,24,26)
• InChI Key： MDPPJYGGYYESJW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)NC(C1=CC=CC=C1NCC1C(C)=NN(C)C=1C)=O

Computed Properties

• Exact Mass: 364.18992602Da
• Monoisotopic Mass: 364.18992602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68.2Ų

Additional information on N-(Benzyloxy)-2-(((1,3,5-trimethyl-1H-pyrazol-4-yl)methyl)amino)benzamide

Exploring N-(Benzyloxy)-2-(((1,3,5-trimethyl-1H-pyrazol-4-yl)methyl)amino)benzamide (CAS 854381-05-8): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, N-(Benzyloxy)-2-(((1,3,5-trimethyl-1H-pyrazol-4-yl)methyl)amino)benzamide (CAS 854381-05-8) stands out as a compound of significant interest. This molecule, with its intricate structure and potential applications, has garnered attention from researchers and industry professionals alike. Its unique combination of a benzamide core, benzyloxy group, and 1,3,5-trimethyl-1H-pyrazol-4-yl moiety makes it a fascinating subject for study.

The compound's CAS number 854381-05-8 serves as a critical identifier in chemical databases, ensuring precise referencing in scientific literature. Researchers often search for this CAS number to access detailed physicochemical properties, synthesis methods, and safety data. The presence of the pyrazole ring in its structure is particularly noteworthy, as pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory and antimicrobial effects.

One of the most searched topics related to N-(Benzyloxy)-2-(((1,3,5-trimethyl-1H-pyrazol-4-yl)methyl)amino)benzamide is its potential role in drug discovery. With the growing demand for novel therapeutic agents, compounds like this are being evaluated for their pharmacological properties. The benzamide scaffold, for instance, is a common feature in many FDA-approved drugs, hinting at the compound's possible utility in medicinal chemistry.

Another area of interest is the compound's synthetic pathway. Organic chemists are keen to explore efficient and scalable methods for producing N-(Benzyloxy)-2-(((1,3,5-trimethyl-1H-pyrazol-4-yl)methyl)amino)benzamide. Questions like "How to synthesize CAS 854381-05-8?" or "What are the key intermediates in its preparation?" are frequently encountered in academic and industrial forums. The use of green chemistry principles in its synthesis is also a trending topic, aligning with the global push for sustainable practices.

The structure-activity relationship (SAR) of this compound is another hot topic. Researchers are investigating how modifications to its benzyloxy or pyrazole components might enhance its biological efficacy. Such studies are crucial for optimizing the compound's performance in potential applications, whether in drug development or material science.

In addition to its scientific significance, N-(Benzyloxy)-2-(((1,3,5-trimethyl-1H-pyrazol-4-yl)methyl)amino)benzamide has also piqued the interest of patent analysts and intellectual property experts. Its unique structure may hold value for proprietary formulations, making it a subject of patent filings and competitive research.

For those working in analytical chemistry, the compound's characterization poses intriguing challenges. Techniques like NMR spectroscopy, mass spectrometry, and HPLC are often employed to confirm its purity and structure. Queries such as "How to analyze CAS 854381-05-8?" reflect the practical hurdles faced by laboratories handling this molecule.

Looking ahead, the future of N-(Benzyloxy)-2-(((1,3,5-trimethyl-1H-pyrazol-4-yl)methyl)amino)benzamide appears promising. As research continues to uncover its potential, this compound may find applications beyond its current scope. Whether as a building block for more complex molecules or as a candidate for therapeutic use, its journey in the scientific community is far from over.

In summary, N-(Benzyloxy)-2-(((1,3,5-trimethyl-1H-pyrazol-4-yl)methyl)amino)benzamide (CAS 854381-05-8) represents a compelling case study in modern chemistry. Its multifaceted nature, combined with the growing body of research surrounding it, ensures its place as a compound worth watching in the years to come.